Cas no 438218-65-6 (2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile)
438218-65-6 structure
Product Name:2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile
CAS No:438218-65-6
MF:C15H16N2S
MW:256.365942001343
MDL:MFCD02854983
CID:877277
PubChem ID:672391
Update Time:2025-09-27
2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile
- 2-amino-4-[4-(2-methylpropyl)phenyl]thiophene-3-carbonitrile
- DTXSID20350054
- ZINC00034144
- BBL017946
- MFCD02854983
- STK502475
- Oprea1_583968
- VS-06607
- 438218-65-6
- CS-0315965
- AKOS000305086
- ALBB-001995
-
- MDL： MFCD02854983
- Inchi： 1S/C15H16N2S/c1-10(2)7-11-3-5-12(6-4-11)14-9-18-15(17)13(14)8-16/h3-6,9-10H,7,17H2,1-2H3
- InChI Key： PRJZQZQAJFCTNQ-UHFFFAOYSA-N
- SMILES： S1C(=C(C#N)C(=C1)C1C=CC(=CC=1)CC(C)C)N
Computed Properties
- Exact Mass: 256.10300
- Monoisotopic Mass: 256.10341969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 78Ų
Experimental Properties
- PSA: 78.05000
- LogP: 4.64868
2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 029236-500mg |
2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile |
438218-65-6 | 500mg |
3072.0CNY | 2021-07-06 | ||
| Chemenu | CM113846-5g |
2-amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile |
438218-65-6 | 95% | 5g |
$729 | 2021-08-06 | |
| Matrix Scientific | 029236-500mg |
2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile |
438218-65-6 | 500mg |
$189.00 | 2023-09-06 | ||
| TRC | A640605-100mg |
2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile |
438218-65-6 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A640605-500mg |
2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile |
438218-65-6 | 500mg |
$ 230.00 | 2022-06-07 | ||
| TRC | A640605-1g |
2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile |
438218-65-6 | 1g |
$ 340.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1247292-1g |
2-AMINO-4-(4-ISOBUTYLPHENYL)THIOPHENE-3-CARBONITRILE |
438218-65-6 | 95% | 1g |
$255 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1247292-5g |
2-AMINO-4-(4-ISOBUTYLPHENYL)THIOPHENE-3-CARBONITRILE |
438218-65-6 | 95% | 5g |
$930 | 2024-06-06 | |
| abcr | AB214681-1 g |
2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile; 95% |
438218-65-6 | 1g |
€289.80 | 2023-05-06 | ||
| abcr | AB214681-5 g |
2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile; 95% |
438218-65-6 | 5g |
€1012.20 | 2023-05-06 |
2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
438218-65-6 (2-Amino-4-(4-isobutylphenyl)thiophene-3-carbonitrile) Related Products
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